![molecular formula C12H12N4O2 B1636117 9-Oxo-1,2,3,9-tetrahydropyrrolo[2,1-b]quinazoline-6-carbohydrazide CAS No. 565206-94-2](/img/structure/B1636117.png)
9-Oxo-1,2,3,9-tetrahydropyrrolo[2,1-b]quinazoline-6-carbohydrazide
Overview
Description
“9-Oxo-1,2,3,9-tetrahydropyrrolo[2,1-b]quinazoline-6-carbohydrazide” is a chemical compound with the molecular formula C12H12N4O2 . It is a derivative of the pyrrolo[2,1-b]quinazoline class .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyrrolo[2,1-b]quinazoline core with a carbohydrazide functional group at the 6-position . The compound also contains an oxo group at the 9-position .Scientific Research Applications
Neuroprotective Effects
A study by Tian et al. focused on the synthesis and biological evaluation of derivatives of 1,2,3,9-tetrahydropyrrolo[2,1-b]quinazoline for their neuroprotective effects against cell damage induced by oxygen-glucose deprivation (OGD), a model for ischemic stroke. Some compounds exhibited moderate to excellent protective potency, highlighting the potential of these derivatives in treating neurological conditions (Tian et al., 2012).
Antiulcer Activity
Derivatives of pyrrolo and pyrido[2,1-b]quinazoline were synthesized and evaluated for their antiulcer activity, demonstrating potential therapeutic application for ulcer treatment. This study underscores the compound's versatility in addressing gastrointestinal disorders (Doria et al., 1984).
Allergy-preventive Effects
A study on linarinic acid and its tetrahydropyrrolo[2,1-b]quinazoline derivatives isolated from Linaria vulgaris investigated their allergy-preventive effects. These compounds showed significant activity in preventing allergy, suggesting their use in developing new treatments for allergic diseases (Ma et al., 2018).
Antiviral Activity
The antiviral activity of 6,6-dimethyl-9-oxo-4,5,6,7,8,9-hexahydropyrazolo[5,1-b]quinazoline derivatives was screened against an avian paramyxovirus, with some compounds exhibiting good antiviral activity. This research opens pathways for developing new antiviral agents (Selvakumar et al., 2017).
properties
IUPAC Name |
9-oxo-2,3-dihydro-1H-pyrrolo[2,1-b]quinazoline-6-carbohydrazide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N4O2/c13-15-11(17)7-3-4-8-9(6-7)14-10-2-1-5-16(10)12(8)18/h3-4,6H,1-2,5,13H2,(H,15,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTXWBBIHVZTPEW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=NC3=C(C=CC(=C3)C(=O)NN)C(=O)N2C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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